Cas no 692279-06-4 (Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]-)

• Product Name: Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]-
• CAS No: 692279-06-4
• MF: C₁₁H₁₂F₃NO₂S
• MW: 279.278692245483
• MDL: MFCD04209228
• CID: 5226127
• Update Time: 2026-03-07

Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]-

• MDL： MFCD04209228
• Inchi： 1S/C11H12F3NO2S/c12-11(13,14)18(16,17)10-5-3-9(4-6-10)15-7-1-2-8-15/h3-6H,1-2,7-8H2
• InChI Key： NQJJWXXEVSSCRP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(S(C(F)(F)F)(=O)=O)C=C2)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]-

Comprehensive Overview of Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]- (CAS No. 692279-06-4)

Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]- (CAS No. 692279-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyrrolidine core and trifluoromethylsulfonyl functional group, exhibits remarkable potential in drug discovery and advanced material applications. Its molecular structure combines the versatility of pyrrolidine derivatives with the electron-withdrawing properties of the trifluoromethanesulfonyl moiety, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]- has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and other targeted therapies. The compound's CAS No. 692279-06-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic chemistry perspective, Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]- offers a robust platform for structure-activity relationship (SAR) studies. Its trifluoromethylsulfonyl group is known to improve binding affinity in receptor-ligand interactions, a feature highly sought after in the development of central nervous system (CNS) drugs. This aligns with current trends in addressing neurodegenerative diseases, where fluorinated pyrrolidines are being explored for their blood-brain barrier permeability.

The compound's applications extend beyond pharmaceuticals. In material science, Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]- is investigated for its potential in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. The trifluoromethylsulfonyl group contributes to electron transport properties, making it a candidate for high-performance materials. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 692279-06-4. As sustainability becomes a priority, researchers are evaluating greener synthesis routes for pyrrolidine-based compounds to minimize waste and energy consumption. Questions like "How to optimize the synthesis of 1-[4-[(trifluoromethyl)sulfonyl]phenyl]pyrrolidine?" or "What are the alternatives to traditional solvents in its production?" are increasingly common in scientific forums, reflecting the industry's shift toward eco-friendly practices.

In summary, Pyrrolidine, 1-[4-[(trifluoromethyl)sulfonyl]phenyl]- (CAS No. 692279-06-4) represents a convergence of innovation in drug design and material engineering. Its multifunctional architecture and adaptability to modern research needs ensure its continued prominence in scientific literature. For those exploring heterocyclic chemistry or fluorinated intermediates, this compound offers a compelling case study in molecular versatility and application-driven discovery.